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Compound of Interest

Compound Name: 4-Amino-3-methylbenzamide

Cat. No.: B020878

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-3-methylbenzamide, a
chemical compound with significant potential in medicinal chemistry. This document details its
chemical identity, physicochemical properties, synthesis, and known biological activities, with a
focus on its emerging role as a scaffold for the development of novel therapeutic agents.

Chemical Identity and Properties
CAS Number: 106037-36-9[1]

4-Amino-3-methylbenzamide is a substituted benzamide with the molecular formula
CsH10N20. Its chemical structure features a primary amine group and a methyl group attached
to the benzene ring, ortho and meta to the carboxamide group, respectively.

Table 1: Physicochemical Properties of 4-Amino-3-methylbenzamide
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Property Value Source
Molecular Formula CsH10N20 [1]
Molecular Weight 150.18 g/mol [1]

IUPAC Name 4-amino-3-methylbenzamide PubChem
Synonyms Benzamide, 4-amino-3-methyl-  [1]
Appearance Solid (predicted)

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Synthesis

While a specific, detailed experimental protocol for the synthesis of 4-Amino-3-

methylbenzamide is not readily available in the reviewed literature, the synthesis of

structurally similar compounds provides a likely pathway. A plausible synthetic route would

involve the reduction of a nitro group to an amine. For instance, the synthesis of 4-Amino-3-

methylbenzoic acid, a related precursor, has been achieved by the catalytic hydrogenation of 3-

Methyl-4-nitrobenzoic acid using palladium on activated charcoal.

A generalized workflow for such a synthesis is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: 4-Amino-3-methylbenzamide (CAS
No. 106037-36-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020878#4-amino-3-methylbenzamide-cas-number-
verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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